Cas no 1824354-81-5 (Methyl 3-(acetamidomethyl)benzoate)

• Product Name: Methyl 3-(acetamidomethyl)benzoate
• CAS No: 1824354-81-5
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 4797460
• Update Time: 2025-05-19

Methyl 3-(acetamidomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(acetamidomethyl)benzoate
• Methyl 3-(acetamidomethyl)benzoate

• Inchi： 1S/C11H13NO3/c1-8(13)12-7-9-4-3-5-10(6-9)11(14)15-2/h3-6H,7H2,1-2H3,(H,12,13)
• InChI Key： LQGBCGZTMDREDU-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)CNC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-(acetamidomethyl)benzoate

Methyl 3-(acetamidomethyl)benzoate (CAS No. 1824354-81-5): A Comprehensive Overview

Methyl 3-(acetamidomethyl)benzoate, identified by the CAS number 1824354-81-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This ester derivative of benzoic acid features an acetamido group at the 3-position, which imparts unique chemical properties and biological activities. The compound has garnered attention due to its potential applications in drug development, particularly in the synthesis of bioactive molecules and as an intermediate in the preparation of more complex pharmaceutical agents.

The structure of Methyl 3-(acetamidomethyl)benzoate consists of a benzoate backbone with an acetamido side chain, which enhances its solubility and reactivity in various organic solvents. This structural feature makes it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents. The presence of both carbonyl and amide functionalities allows for diverse chemical modifications, enabling the synthesis of a wide range of derivatives with tailored biological properties.

In recent years, there has been growing interest in the development of new compounds that exhibit inhibitory effects on various biological targets. Methyl 3-(acetamidomethyl)benzoate has been investigated for its potential role as an inhibitor of enzymes involved in inflammatory pathways. Preliminary studies suggest that derivatives of this compound may possess anti-inflammatory properties, making them promising candidates for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound has shown promise in preclinical studies as a precursor for the synthesis of small-molecule drugs targeting specific disease pathways. Its ability to undergo further functionalization allows researchers to explore its utility in creating molecules with enhanced pharmacokinetic profiles. For instance, modifications at the acetamido group can be employed to improve metabolic stability and bioavailability, crucial factors for successful drug development.

The synthesis of Methyl 3-(acetamidomethyl)benzoate typically involves the reaction between 3-formylbenzoic acid and methylamine, followed by acetylation to introduce the acetamido group. This synthetic route is well-documented and optimized for high yield and purity, making it suitable for industrial-scale production. The compound's stability under various storage conditions further enhances its practicality as a pharmaceutical intermediate.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying potential drug candidates. Methyl 3-(acetamidomethyl)benzoate has been incorporated into databases used for molecular docking studies, where it has been found to interact with several protein targets relevant to human health. These interactions provide insights into its mechanism of action and highlight its potential therapeutic applications.

The pharmacological evaluation of Methyl 3-(acetamidomethyl)benzoate has revealed interesting properties that warrant further investigation. In vitro assays have demonstrated its ability to modulate signaling pathways associated with cell proliferation and differentiation. These findings are particularly relevant in the context of oncology research, where such modulators could serve as leads for developing new anticancer therapies.

In conclusion, Methyl 3-(acetamidomethyl)benzoate (CAS No. 1824354-81-5) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the design and synthesis of next-generation therapeutics.